Cas no 1806744-85-3 (2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806744-85-3
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4829867
• Update Time: 2025-10-30

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-2-4-6(14)3(7(15)16)1-5(13-4)17-8(10,11)12/h1,14H,2H2,(H,15,16)
• InChI Key： HLOJCFSEKYYWKM-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)O)C=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 79.6

Additional information on 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1806744-85-3)

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806744-85-3) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound features a pyridine ring with a bromomethyl, hydroxy, and trifluoromethoxy substituent, along with a carboxylic acid group, making it a versatile building block for the synthesis of more complex molecules.

The bromomethyl group in 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid is highly reactive and can participate in various substitution reactions, such as nucleophilic substitution (SN2) and electrophilic substitution (SN1). This reactivity makes the compound an excellent starting material for the synthesis of brominated derivatives, which are often used in the development of new pharmaceuticals and agrochemicals. The hydroxy group, on the other hand, can undergo esterification, etherification, or oxidation reactions, further expanding the range of possible derivatives.

The presence of the trifluoromethoxy group is particularly noteworthy. Fluorinated compounds have gained significant interest in medicinal chemistry due to their ability to enhance the metabolic stability and bioavailability of drugs. The trifluoromethoxy substituent can also influence the lipophilicity and electronic properties of the molecule, which are crucial factors in drug design. Additionally, the carboxylic acid group provides a functional handle for conjugation with other molecules or for forming salts, which can improve solubility and stability.

Recent studies have explored the potential of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid as a precursor for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique combination of functional groups that allowed for optimal binding to viral targets.

In another study, researchers at a leading pharmaceutical company investigated the use of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid in the development of new anti-inflammatory drugs. The compound was found to effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This finding suggests that derivatives of this compound could be valuable candidates for treating chronic inflammatory conditions.

The synthetic versatility of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid has also been leveraged in combinatorial chemistry approaches. By systematically varying the substituents on the pyridine ring and exploring different reaction conditions, researchers have been able to generate large libraries of structurally diverse compounds. These libraries can then be screened for various biological activities, accelerating the drug discovery process.

In addition to its applications in medicinal chemistry, 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid has shown promise in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form metal complexes with interesting catalytic properties. These complexes have been applied in asymmetric synthesis reactions, where they have demonstrated high enantioselectivity and yield.

The environmental impact of 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid is another important consideration. Recent studies have focused on developing green synthetic methods to produce this compound with minimal environmental footprint. Techniques such as microwave-assisted synthesis and solvent-free reactions have been explored to reduce energy consumption and waste generation during production.

In conclusion, 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806744-85-3) is a highly versatile compound with significant potential in various fields of chemical research. Its unique combination of functional groups makes it an attractive starting material for the synthesis of novel drugs and other valuable chemicals. Ongoing research continues to uncover new applications and optimize synthetic methods, ensuring that this compound remains at the forefront of scientific innovation.